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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromoaniline

Cat. No.: B175192

Essential Safety and Handling Guide for 5-
(Benzyloxy)-2-bromoaniline

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-(Benzyloxy)-2-bromoaniline.
Adherence to these protocols is essential for ensuring personal safety and minimizing
environmental impact.

Key Safety and Physical Data

A summary of important quantitative and qualitative data for 5-(Benzyloxy)-2-bromoaniline is
presented below.
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Property Value Reference
Molecular Formula C13H12BrNO [1112]
Molecular Weight 278.15 g/mol [2][3]
Appearance Light-red to Brown Solid [3]

Storage Temperature 2-8°C [11[3]
Signal Word Warning or Danger [11[3]114]

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
Hazard Statements irritation. H335: May cause [31141[5]
respiratory irritation. Toxic to
aquatic life with long lasting

effects.

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational protocol is crucial for the safe handling of 5-
(Benzyloxy)-2-bromoaniline.

Engineering Controls and Preparation

e Fume Hood: All weighing and handling of the solid compound must be conducted within a
certified chemical fume hood to minimize inhalation exposure.[4]

o Safety Equipment: Ensure that a calibrated eyewash station and an accessible safety
shower are in close proximity to the workstation.[6]

o Ventilation: Work in a well-ventilated area to avoid the accumulation of dust or vapors.[5][7]

Personal Protective Equipment (PPE)
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e Eye and Face Protection: Wear chemical splash goggles or safety glasses with side shields
that meet ANSI Z87.1 standards.[8][9] For operations with a high risk of splashing, a face
shield is also required.[9]

o Skin Protection: A standard laboratory coat must be worn and fully buttoned.[9] Disposable
nitrile gloves are recommended for handling; ensure they are appropriate for the chemical
and the task.[8][9]

» Respiratory Protection: For any procedure that may generate dust, a NIOSH-approved
respirator should be used in conjunction with a fume hood.[9]

o Foot Protection: Always wear closed-toe and closed-heel shoes in the laboratory.[9]

Weighing and Solution Preparation

» Don all required PPE before entering the designated handling area.
» Place a weigh boat on a calibrated analytical balance inside the chemical fume hood.

o Carefully transfer the desired amount of 5-(Benzyloxy)-2-bromoaniline to the weigh boat,
avoiding the creation of dust.[4][5]

« If preparing a solution, slowly add the solid to the solvent in a suitable container, ensuring the
process is contained within the fume hood.

After handling, thoroughly wash hands and any exposed skin with soap and water.[4][5]

Spill Response

e Minor Spills: For small spills, absorb the material with sand or vermiculite and place it in a
sealed, labeled container for disposal.[10]

» Major Spills: In the event of a large spill, evacuate the area and alert emergency services.
[11] Prevent the spillage from entering drains or water courses.[11]

Disposal Plan
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Proper disposal of 5-(Benzyloxy)-2-bromoaniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Waste Containers: Use separate, clearly labeled, and leak-proof containers for solid and
liquid waste.[9] Containers must be chemically compatible with the waste.

o Labeling: All waste containers must be clearly marked as "Hazardous Waste" and include the

full chemical name.[9]

o Solid Waste: Contaminated items such as gloves, weigh papers, and paper towels should be
collected in a designated, sealed plastic bag or container.[9]

e Liquid Waste: Collect all solutions containing the compound in a designated, sealed, and
chemically resistant waste container.[9]

Disposal Method

» Professional Disposal: All waste must be disposed of through an approved waste disposal
plant.[4][12]

« Incineration: A recommended disposal method is to dissolve the material in a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[10]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the logical workflow for safely handling and disposing of 5-
(Benzyloxy)-2-bromoaniline.
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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